Cas no 1097190-97-0 (3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid)

• Product Name: 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid
• CAS No: 1097190-97-0
• MF: C₁₅H₂₁Cl₂N₃O₃
• MW: 362.251541852951
• CID: 5471432
• PubChem ID: 18581199
• Update Time: 2025-10-30

3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3,5-dichlorophenyl)amino)-2-((3-(dimethylamino)propyl)amino)-4-oxobutanoic acid
• AKOS005143367
• 4-(3,5-dichloroanilino)-2-[3-(dimethylamino)propylamino]-4-oxobutanoic acid
• 1097190-97-0
• F2721-0746
• 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid

• Inchi： 1S/C15H21Cl2N3O3/c1-20(2)5-3-4-18-13(15(22)23)9-14(21)19-12-7-10(16)6-11(17)8-12/h6-8,13,18H,3-5,9H2,1-2H3,(H,19,21)(H,22,23)
• InChI Key： LDFFDURZVRDIRK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(CC(C(=O)O)NCCCN(C)C)=O)Cl

Computed Properties

• Exact Mass: 361.0959969g/mol
• Monoisotopic Mass: 361.0959969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid

Recent Advances in the Study of 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid (CAS: 1097190-97-0)

The compound 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid (CAS: 1097190-97-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified its interaction with certain protein targets, which may explain its observed pharmacological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid exhibits potent inhibitory activity against a novel enzyme implicated in inflammatory responses. This finding opens new avenues for the development of anti-inflammatory therapeutics.

In addition to its biological activity, significant progress has been made in the synthetic chemistry of this compound. A recent paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid, addressing previous challenges related to yield and purity. The new method employs a streamlined sequence of reactions, reducing the number of steps and improving overall efficiency. This advancement is particularly important for enabling larger-scale production for further pharmacological testing.

Pharmacokinetic studies have also provided valuable insights into the behavior of this compound in biological systems. Research conducted at several academic institutions has characterized its absorption, distribution, metabolism, and excretion (ADME) properties. These studies suggest that the compound demonstrates favorable bioavailability and tissue penetration, with a half-life that may support once-daily dosing in potential clinical applications. However, researchers note that further optimization may be needed to address certain metabolic stability issues identified in in vitro assays.

The therapeutic potential of 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid extends beyond its initial applications. Recent exploratory studies have investigated its effects in various disease models, including neurodegenerative disorders and certain types of cancer. While these findings are preliminary, they suggest that the compound's mechanism of action may have broader implications than originally anticipated. This has stimulated additional research efforts to fully characterize its pharmacological profile.

Looking forward, the research community anticipates several key developments related to this compound. Current clinical translation efforts focus on addressing remaining challenges in formulation development and toxicity profiling. Moreover, structure-activity relationship (SAR) studies are underway to identify potential derivatives with improved properties. The growing body of research on 3-[(3,5-dichlorophenyl)carbamoyl]-2-{[3-(dimethylamino)propyl]amino}propanoic acid positions it as a promising candidate for further drug development, with potential applications in multiple therapeutic areas.